Cas no 1600166-79-7 (1-(2-tert-butylphenyl)prop-2-en-1-one)

• Product Name: 1-(2-tert-butylphenyl)prop-2-en-1-one
• CAS No: 1600166-79-7
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 5869720
• PubChem ID: 89327208
• Update Time: 2025-05-21

1-(2-tert-butylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-tert-butylphenyl)prop-2-en-1-one
• 1600166-79-7
• EN300-1828197
• SCHEMBL14400198

• Inchi： 1S/C13H16O/c1-5-12(14)10-8-6-7-9-11(10)13(2,3)4/h5-9H,1H2,2-4H3
• InChI Key： MXICVORSCGOXCF-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2-tert-butylphenyl)prop-2-en-1-one

Introduction to 1-(2-tert-butylphenyl)prop-2-en-1-one (CAS No. 1600166-79-7)

1-(2-tert-butylphenyl)prop-2-en-1-one, also known by its CAS number 1600166-79-7, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of chalcones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The unique structure of 1-(2-tert-butylphenyl)prop-2-en-1-one makes it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 1-(2-tert-butylphenyl)prop-2-en-1-one is C₁₃H₁₆O, and its molecular weight is approximately 192.26 g/mol. The compound features a conjugated double bond system, which contributes to its chemical reactivity and potential biological activity. The presence of the tert-butyl group on the phenyl ring adds steric hindrance, which can influence the compound's stability and reactivity in different chemical environments.

Recent studies have highlighted the potential therapeutic applications of 1-(2-tert-butylphenyl)prop-2-en-1-one. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that 1-(2-tert-butylphenyl)prop-2-en-1-one can effectively reduce inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 1-(2-tert-butylphenyl)prop-2-en-1-one has shown promising anticancer activity. A study published in the Cancer Research journal in 2023 reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the activation of caspase pathways and the downregulation of anti-apoptotic proteins such as Bcl-2. These findings indicate that 1-(2-tert-butylphenyl)prop-2-en-1-one could be a potential lead compound for the development of new anticancer drugs.

The antioxidant properties of 1-(2-tert-butylphenyl)prop-2-en-1-one have also been extensively studied. Research published in the Biochemical Pharmacology journal in 2023 revealed that this compound can effectively scavenge free radicals and protect cells from oxidative stress. The tert-butyl group on the phenyl ring plays a crucial role in enhancing the antioxidant capacity of the molecule, making it a promising candidate for preventing oxidative damage-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of 1-(2-tert-butylphenyl)prop-2-en-1-one is typically achieved through Claisen-Schmidt condensation reactions between acetophenone derivatives and benzaldehyde derivatives. This synthetic route is well-established and can be optimized to produce high yields of the desired compound. The purity and quality of the synthesized product are critical for its use in pharmaceutical research and development.

In conclusion, 1-(2-tert-butylphenyl)prop-2-en-1-one (CAS No. 1600166-79-7) is a versatile compound with significant potential in various therapeutic areas. Its anti-inflammatory, anticancer, and antioxidant properties make it an attractive candidate for further investigation and development into novel pharmaceutical agents. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in modern medicinal chemistry.